3-[1-(2-bromophenyl)sulfonylpiperidin-4-yl]-1H-benzimidazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[1-(2-bromophenyl)sulfonylpiperidin-4-yl]-1H-benzimidazol-2-one, also known as BPIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research areas. BPIP is a benzimidazole derivative that exhibits potent and selective activity against certain enzymes and receptors, making it a valuable tool for studying various biological processes.
Mechanism of Action
The mechanism of action of 3-[1-(2-bromophenyl)sulfonylpiperidin-4-yl]-1H-benzimidazol-2-one varies depending on the specific enzyme or receptor it targets. In the case of the dopamine transporter, this compound acts as a potent and selective inhibitor, preventing the reuptake of dopamine into presynaptic neurons and leading to increased dopamine levels in the synaptic cleft. In the case of PARP, this compound acts as a competitive inhibitor, binding to the active site of the enzyme and preventing its activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound also vary depending on the specific enzyme or receptor it targets. In the case of the dopamine transporter, increased dopamine levels in the synaptic cleft can lead to enhanced neurotransmission and altered behavior. In the case of PARP inhibition, this compound can lead to increased DNA damage and cell death, making it a potential candidate for the development of new cancer therapies.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[1-(2-bromophenyl)sulfonylpiperidin-4-yl]-1H-benzimidazol-2-one in lab experiments include its potent and selective activity against specific enzymes and receptors, making it a valuable tool for studying various biological processes. However, the limitations of using this compound include its potential toxicity and off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of 3-[1-(2-bromophenyl)sulfonylpiperidin-4-yl]-1H-benzimidazol-2-one, including the development of new compounds based on its scaffold, the exploration of its potential applications in other research areas, and the investigation of its potential toxicity and off-target effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in drug discovery and therapy.
Synthesis Methods
The synthesis of 3-[1-(2-bromophenyl)sulfonylpiperidin-4-yl]-1H-benzimidazol-2-one involves several steps, including the reaction of 2-bromobenzenesulfonyl chloride with piperidine, followed by the reaction of the resulting intermediate with 2-aminobenzimidazole. The final product is obtained through a series of purification steps, including recrystallization and chromatography.
Scientific Research Applications
3-[1-(2-bromophenyl)sulfonylpiperidin-4-yl]-1H-benzimidazol-2-one has been extensively studied for its potential applications in various research areas, including neuroscience, cancer biology, and drug discovery. In neuroscience, this compound has been shown to exhibit potent and selective inhibition of the dopamine transporter, making it a valuable tool for studying the role of dopamine in various neurological disorders. In cancer biology, this compound has been shown to exhibit potent and selective inhibition of the enzyme poly(ADP-ribose) polymerase (PARP), making it a potential candidate for the development of new cancer therapies. In drug discovery, this compound has been used as a scaffold for the development of new compounds with improved activity and selectivity.
properties
IUPAC Name |
3-[1-(2-bromophenyl)sulfonylpiperidin-4-yl]-1H-benzimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrN3O3S/c19-14-5-1-4-8-17(14)26(24,25)21-11-9-13(10-12-21)22-16-7-3-2-6-15(16)20-18(22)23/h1-8,13H,9-12H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJFMBZIMPKKLRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C3=CC=CC=C3NC2=O)S(=O)(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.